Cas no 923835-65-8 ([2-[(1-Cyanocyclohexyl)amino]-2-oxoethyl] 3-(3,5-ditert-butyl-4-hydroxyphenyl)propanoate)

• Product Name: [2-[(1-Cyanocyclohexyl)amino]-2-oxoethyl] 3-(3,5-ditert-butyl-4-hydroxyphenyl)propanoate
• CAS No: 923835-65-8
• MF: C₂₆H₃₈N₂O₄
• MW: 442.590927600861
• CID: 5456146
• PubChem ID: 16359367
• Update Time: 2025-05-20

[2-[(1-Cyanocyclohexyl)amino]-2-oxoethyl] 3-(3,5-ditert-butyl-4-hydroxyphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Z16642691
• [2-[(1-cyanocyclohexyl)amino]-2-oxoethyl] 3-(3,5-ditert-butyl-4-hydroxyphenyl)propanoate
• [(1-CYANOCYCLOHEXYL)CARBAMOYL]METHYL 3-(3,5-DI-TERT-BUTYL-4-HYDROXYPHENYL)PROPANOATE
• 923835-65-8
• EN300-26685830
• AKOS001310652
• [2-[(1-Cyanocyclohexyl)amino]-2-oxoethyl] 3-(3,5-ditert-butyl-4-hydroxyphenyl)propanoate

• Inchi： 1S/C26H38N2O4/c1-24(2,3)19-14-18(15-20(23(19)31)25(4,5)6)10-11-22(30)32-16-21(29)28-26(17-27)12-8-7-9-13-26/h14-15,31H,7-13,16H2,1-6H3,(H,28,29)
• InChI Key： VOQZDGUPLFWNAM-UHFFFAOYSA-N
• SMILES： OC1C(=CC(CCC(=O)OCC(NC2(C#N)CCCCC2)=O)=CC=1C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 442.28315770g/mol
• Monoisotopic Mass: 442.28315770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 99.4Ų

Additional information on [2-[(1-Cyanocyclohexyl)amino]-2-oxoethyl] 3-(3,5-ditert-butyl-4-hydroxyphenyl)propanoate

Introduction to [2-[(1-Cyanocyclohexyl)amino]-2-oxoethyl] 3-(3,5-ditert-butyl-4-hydroxyphenyl)propanoate and Its Significance in Modern Chemical Biology

The compound with the CAS number 923835-65-8 is a fascinating molecule that has garnered significant attention in the field of chemical biology. Its systematic name, [2-[(1-Cyanocyclohexyl)amino]-2-oxoethyl] 3-(3,5-ditert-butyl-4-hydroxyphenyl)propanoate, provides a detailed insight into its structural features and potential biological activities. This introduction aims to explore the compound's chemical properties, its applications in pharmaceutical research, and its relevance to contemporary scientific advancements.

At the core of understanding this compound lies its molecular structure. The presence of a 1-cyanocyclohexyl group suggests a rigid cyclic backbone that could influence the compound's solubility and interactions with biological targets. The 2-oxoethyl moiety introduces a carbonyl group, which is often involved in hydrogen bonding and can serve as a crucial pharmacophore. Additionally, the ester functionality at the end of the molecule, specifically the 3-(3,5-ditert-butyl-4-hydroxyphenyl)propanoate part, hints at potential antioxidant properties due to the hydroxyl group and the tert-butyl substituents, which can enhance stability and bioavailability.

In recent years, there has been a surge in research focusing on molecules that can modulate biological pathways without significant off-target effects. The compound CAS no 923835-65-8 has shown promise in this regard. Studies have indicated that its structural features may allow it to interact with specific enzymes or receptors, thereby influencing cellular processes. For instance, the combination of the 1-cyanocyclohexyl and 2-oxoethyl groups could potentially mimic natural substrates or inhibitors, leading to therapeutic effects.

The tert-butyl groups in the 3-(3,5-ditert-butyl-4-hydroxyphenyl)propanoate moiety are particularly noteworthy. These bulky groups can sterically hinder unwanted interactions, thereby increasing selectivity. This is a critical factor in drug design, as high selectivity often translates to fewer side effects. Furthermore, the hydroxyl group can engage in hydrogen bonding with biological targets, enhancing binding affinity. These features make the compound an attractive candidate for further exploration in drug discovery.

The field of chemical biology has seen remarkable advancements in understanding how small molecules can interact with biological systems. The compound CAS no 923835-65-8, with its unique structural composition, aligns well with current trends in medicinal chemistry. Researchers are increasingly interested in molecules that can modulate protein-protein interactions or enzyme activity through precise structural design. The presence of both polar and non-polar regions in this compound suggests it could be an effective tool for such interactions.

In addition to its potential therapeutic applications, this compound has also been studied for its role in chemical biology research. Its structural complexity allows scientists to probe various biological mechanisms and develop new methodologies for drug discovery. For instance, derivatives of this compound could be used as probes to study enzyme kinetics or as scaffolds for designing novel drugs. The versatility of its structure makes it a valuable asset in both academic and industrial research settings.

The synthesis of such complex molecules is another area where this compound stands out. The multi-step synthesis involving the incorporation of multiple functional groups requires meticulous planning and expertise. However, advances in synthetic chemistry have made it possible to produce such compounds with high yields and purity. This accessibility is crucial for furthering research and development efforts.

The impact of this compound on drug discovery cannot be overstated. Its unique combination of structural features makes it a promising candidate for various therapeutic applications. Whether it is used as a lead compound or as part of a larger drug development project, its potential is vast. As research continues to uncover new biological targets and mechanisms, compounds like CAS no 923835-65-8 will play an increasingly important role in addressing unmet medical needs.

In conclusion, [2-[(1-Cyanocyclohexyl)amino]-2-oxoethyl] 3-(3,5-ditert-butyl-4-hydroxyphenyl)propanoate represents a significant advancement in chemical biology and pharmaceutical research. Its intricate structure and diverse functional groups make it a versatile tool for exploring biological mechanisms and developing new therapeutics. As our understanding of biological systems continues to grow, compounds like this will undoubtedly play a pivotal role in shaping the future of medicine.